![molecular formula C10H14ClNO3 B1485049 3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride CAS No. 2059937-73-2](/img/structure/B1485049.png)
3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride
Overview
Description
3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride is a chemical compound with the CAS Number: 2059937-73-2 . It has a molecular weight of 231.68 . The IUPAC name for this compound is 3-amino-2-(3-hydroxybenzyl)propanoic acid hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13NO3.ClH/c11-6-8(10(13)14)4-7-2-1-3-9(12)5-7;/h1-3,5,8,12H,4,6,11H2,(H,13,14);1H . This code provides a unique representation of the molecular structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The compound is stable under normal shipping temperatures .Scientific Research Applications
Pharmaceutical Applications
3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride: has shown promise in the pharmaceutical industry due to its structural similarity to tyrosine, an amino acid that is a precursor to several neurotransmitters . Its derivatives have been synthesized and evaluated for antimicrobial activity, showing effectiveness against various bacterial and fungal pathogens, including drug-resistant strains .
Biochemistry Research
In biochemistry, this compound serves as a building block for synthesizing amino acid derivatives. These derivatives are crucial for studying protein structure and function, as well as enzyme-substrate interactions within metabolic pathways .
Chemical Synthesis
This compound is utilized in chemical synthesis as an intermediate for creating more complex molecules. Its reactive amino group and hydroxyphenyl moiety make it a versatile precursor for various synthetic pathways .
Laboratory Research
In laboratory research, 3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride is used for preparing standards and reagents. It’s also employed in analytical methods such as NMR, HPLC, and LC-MS to understand molecular interactions and properties .
Industrial Uses
While specific industrial applications are not directly cited, amino acids like 3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride are often used in the production of biopolymers, dyes, and resins due to their functional groups that can participate in various reactions .
Medical Research
In medical research, the compound’s derivatives have been explored for their potential use as antimicrobial agents. This is particularly important in the development of new treatments for infections caused by resistant bacteria and fungi .
Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride . Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets and how it is metabolized in the body.
properties
IUPAC Name |
2-(aminomethyl)-3-(3-hydroxyphenyl)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3.ClH/c11-6-8(10(13)14)4-7-2-1-3-9(12)5-7;/h1-3,5,8,12H,4,6,11H2,(H,13,14);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSFGZAWYFPDIFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)CC(CN)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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